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Compound of Interest

Compound Name:
4-(Benzyloxy)-1-bromo-2-

chlorobenzene

Cat. No.: B1344131 Get Quote

Introduction
This document provides a comprehensive analysis of the molecular weight of the chemical

compound 4-(Benzyloxy)-1-bromo-2-chlorobenzene. The determination of an accurate

molecular weight is fundamental in chemical synthesis, quantitative analysis, and drug

development for ensuring stoichiometric precision and characterizing novel compounds. This

guide outlines the theoretical calculation based on standard atomic weights and briefly

discusses experimental verification methods.

Compound Identification
Systematic Name: 4-(Benzyloxy)-1-bromo-2-chlorobenzene

Molecular Formula: C₁₃H₁₀BrClO

CAS Number: 729590-57-2

The molecular structure consists of a benzene ring substituted with a bromine atom at position

1, a chlorine atom at position 2, and a benzyloxy group at position 4.

Theoretical Molecular Weight Calculation
The molecular weight (MW) is derived from the molecular formula by summing the atomic

weights of the constituent atoms. The standard atomic weights are provided by the
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International Union of Pure and Applied Chemistry (IUPAC).

The calculation is based on the count of each element in the molecular formula and its

corresponding standard atomic weight.

Element Symbol Atomic Count
Standard
Atomic Weight
( g/mol )

Total Mass
Contribution (
g/mol )

Carbon C 13 12.011 156.143

Hydrogen H 10 1.008 10.080

Bromine Br 1 79.904[1][2] 79.904

Chlorine Cl 1 35.45[3][4] 35.450

Oxygen O 1 15.999[5][6] 15.999

Total 297.576

Based on the summation of the atomic weights, the molecular weight of 4-(Benzyloxy)-1-
bromo-2-chlorobenzene is 297.58 g/mol . This value is consistent with commercially available

product information for this compound[7].

Methodologies and Protocols
The theoretical molecular weight is determined using the following standardized procedure:

Determine the Molecular Formula: The chemical structure of 4-(Benzyloxy)-1-bromo-2-
chlorobenzene was analyzed to establish its molecular formula as C₁₃H₁₀BrClO.

Identify Constituent Elements: The elements present are Carbon (C), Hydrogen (H), Bromine

(Br), Chlorine (Cl), and Oxygen (O).

Obtain Standard Atomic Weights: The most recent standard atomic weights as published by

IUPAC are utilized. For example, the atomic weight for carbon is approximately 12.011 u[8],

for hydrogen is 1.008 u[9][10], for oxygen is 15.999 u[11][12], for bromine is 79.904 u[1][2],

and for chlorine is approximately 35.45 u[13][14][15].
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Calculate Total Mass: The number of atoms of each element is multiplied by its atomic

weight. The sum of these products yields the final molecular weight of the compound.

While the theoretical calculation provides a precise value, experimental verification is crucial in

a research setting.

Mass Spectrometry (MS): This is the primary technique for experimentally determining the

molecular weight of a compound. High-resolution mass spectrometry (HRMS) can provide a

highly accurate mass measurement, which can be used to confirm the elemental

composition and, therefore, the molecular formula. The instrument measures the mass-to-

charge ratio (m/z) of the ionized molecule, from which the molecular mass can be

determined.

Logical Workflow for Calculation
The following diagram illustrates the logical steps involved in the calculation of the molecular

weight.
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Identify Chemical Structure
4-(Benzyloxy)-1-bromo-2-chlorobenzene

Determine Molecular Formula
C₁₃H₁₀BrClO

List Constituent Elements
(C, H, Br, Cl, O)

Obtain Standard Atomic Weights
(from IUPAC)

Calculate Total Mass
Σ (Atom Count × Atomic Weight)

Final Molecular Weight
297.58 g/mol

Click to download full resolution via product page

Caption: Workflow for Molecular Weight Calculation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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